Cas no 62252-31-7 (Acetamide, N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-)

• Product Name: Acetamide, N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-
• CAS No: 62252-31-7
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• CID: 452402
• PubChem ID: 12324867
• Update Time: 2025-04-19

Acetamide, N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-
• N-(4-chloro-3-ethoxy-1-oxoisochromen-7-yl)acetamide
• 62252-31-7
• N-(4-Chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)acetamide
• SCHEMBL9743637
• N-(4-Chloro-3-ethoxy-1-oxo-1H-isochromen-7-yl)acetamide
• DTXSID70489282

• Inchi： 1S/C13H12ClNO4/c1-3-18-13-11(14)9-5-4-8(15-7(2)16)6-10(9)12(17)19-13/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： RKGQHARMJPWNOM-UHFFFAOYSA-N
• SMILES： ClC1=C(OCC)OC(C2C=C(C=CC=21)NC(C)=O)=O

Computed Properties

• Exact Mass: 281.04556
• Monoisotopic Mass: 281.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63